Cas no 31984-70-0 (Benzenesulfonic acid,4-mercapto-, sodium salt (1:1))
31984-70-0 structure
Product Name:Benzenesulfonic acid,4-mercapto-, sodium salt (1:1)
CAS No:31984-70-0
MF:C6H5NaO3S2
MW:212.221870183945
CID:318115
PubChem ID:23674720
Update Time:2025-04-19
Benzenesulfonic acid,4-mercapto-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-mercapto-, sodium salt (1:1)
- sodium,4-sulfanylbenzenesulfonate
- DTXSID30185819
- Sodium 4-mercaptobenzene sulfonate
- CCRIS 3270
- sodium;4-sulfanylbenzenesulfonate
- 31984-70-0
- SCHEMBL6511640
-
- Inchi: 1S/C6H6O3S2.Na/c7-11(8,9)6-3-1-5(10)2-4-6;/h1-4,10H,(H,7,8,9);/q;+1/p-1
- InChI Key: FBZVOYZHSCHMLJ-UHFFFAOYSA-M
- SMILES: S(C1C=CC(=CC=1)S)(=O)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 211.95785
- Monoisotopic Mass: 211.95778
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 213
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.6
Experimental Properties
- PSA: 57.2
Benzenesulfonic acid,4-mercapto-, sodium salt (1:1) Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
31984-70-0 (Benzenesulfonic acid,4-mercapto-, sodium salt (1:1)) Related Products
- 581-75-9(Naphthalene-2,6-disulfonic acid)
- 26158-00-9(Benzenesulfonic acid monohydrate)
- 76530-12-6(Naphthalene-2-sulfonic acid hydrate)
- 19402-64-3(Ammonium Benzenesulfonate)
- 120-18-3(2-Naphthalene Sulfonic Acid)
- 5928-72-3(Benzenesulfonicacid, hydrate (2:3))
- 98-11-3(Phenylsulfonic Acid)
- 6036-00-6(2-Naphthalenesulfonic acid hydrate)
- 92-41-1(Naphthalene-2,7-disulfonic acid)
- 7134-41-0(4-sulfanylbenzene-1-sulfonic acid)
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